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Compound of Interest

Compound Name:
2-Bromo-5-

(trifluoromethyl)benzonitrile

Cat. No.: B072685 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the molecular structure, weight, and key

chemical properties of 2-Bromo-5-(trifluoromethyl)benzonitrile, a versatile intermediate

compound with significant applications in medicinal chemistry and materials science.

Core Molecular and Physical Properties
2-Bromo-5-(trifluoromethyl)benzonitrile is a substituted aromatic compound featuring a

benzonitrile core. Key functional groups, a bromine atom at the 2-position and a trifluoromethyl

group at the 5-position, impart unique reactivity and properties that make it a valuable building

block in organic synthesis.[1] The bromine atom serves as a reactive site for various cross-

coupling reactions, while the electron-withdrawing trifluoromethyl group can enhance the

metabolic stability and binding affinity of derivative compounds.[1]

A summary of its key quantitative data is presented in the table below for easy reference and

comparison.
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Property Value

Molecular Formula C₈H₃BrF₃N

Molecular Weight 250.02 g/mol [2][3]

CAS Number 1483-55-2[1][3]

Appearance
White to light yellow crystalline powder[1] or

white crystals[3]

Melting Point 50-51°C[3]

Boiling Point 107-115°C (at 10 torr)[3]

Density 1.71 ± 0.1 g/cm³ (Predicted)[3]

Purity ≥97%[2]

Molecular Structure Visualization
The structural arrangement of 2-Bromo-5-(trifluoromethyl)benzonitrile is critical to its

chemical behavior. The following diagram illustrates the connectivity of the atoms and the

positions of the key functional groups on the benzene ring.

Caption: 2D representation of 2-Bromo-5-(trifluoromethyl)benzonitrile.

Applications in Synthesis
2-Bromo-5-(trifluoromethyl)benzonitrile is a key intermediate in the synthesis of

pharmaceuticals and agrochemicals.[1] The bromine atom is particularly amenable to

participation in various palladium-catalyzed cross-coupling reactions, such as Suzuki and Heck

couplings, which are fundamental for constructing complex molecular frameworks.[1][4] The

trifluoromethyl group is often incorporated into drug candidates to improve properties such as

metabolic stability, lipophilicity, and bioavailability.[1][4]

Safety and Handling
2-Bromo-5-(trifluoromethyl)benzonitrile is classified as an irritant.[5] It may cause skin, eye,

and respiratory irritation.[5] Appropriate personal protective equipment should be used when
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handling this compound, and it should be stored at room temperature in a dry, well-ventilated

area.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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